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Cat. No.: B187610

Get Quote

Introduction
Dinitroglycoluril (DNGU), identified by CAS number 55510-04-8, is a heterocyclic nitramine

high explosive that has garnered significant interest within the energetic materials community.

Its chemical structure, a dinitro-substituted tetrahydroimidazo[4,5-d]imidazole-2,5-dione,

imparts a unique combination of properties, including high density, considerable explosive

power, and notable thermal stability. This guide provides an in-depth technical overview of

DNGU, intended for researchers, chemists, and engineers in the fields of energetic materials

and defense science. We will explore its fundamental properties, synthesis, decomposition

behavior, and critical safety protocols, grounded in established scientific literature.

Chemical Identity and Physicochemical Properties
A precise understanding of a compound's identity and physical characteristics is foundational to

its study and application. DNGU is systematically named 3,6-dinitro-1,3a,4,6a-

tetrahydroimidazo[4,5-d]imidazole-2,5-dione.[1][2] It is also commonly referred to by synonyms

such as DINGU, 1,4-dinitroglycoluril, and UN0489.[2]
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The core molecular structure consists of a fused bicyclic system containing urea functionalities,

with two nitro groups (-NO2) attached to the nitrogen atoms. This arrangement is key to its

energetic nature.

Table 1: Key Identifiers for Dinitroglycoluril

Identifier Value

CAS Number 55510-04-8[1][2]

IUPAC Name
3,6-dinitro-1,3a,4,6a-tetrahydroimidazo[4,5-

d]imidazole-2,5-dione[1][2]

Molecular Formula C₄H₄N₆O₆[1][2][3]

Synonyms
DNGU, DINGU, 1,4-dinitroglycoluril, UN0489[1]

[2]

InChI

InChI=1S/C4H4N6O6/c11-3-5-1-

2(8(3)10(15)16)6-4(12)7(1)9(13)14/h1-2H,

(H,5,11)(H,6,12)[2][3]

SMILES C12C(NC(=O)N1[O-])N(C(=O)N2)[O-][1][2]

The physicochemical properties of DNGU are critical for predicting its performance and

ensuring safe handling. Its high density is a notable feature for an explosive, contributing to a

high detonation velocity.

Table 2: Physicochemical and Explosive Properties of Dinitroglycoluril

Property Value

Molar Mass 232.112 g/mol [1]

Density 1.94 g/cm³[1]

Boiling Point 252.87 °C (explosive decomposition)[1]

Standard Enthalpy of Formation (ΔfH⦵₂₉₈) -74 kcal/mol[1]

Detonation Velocity 8450 m/s[1]
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Synthesis and Decomposition
Synthetic Pathway: Nitration of Glycoluril
The primary route for synthesizing Dinitroglycoluril involves the direct nitration of its

precursor, glycoluril (C₄H₆N₄O₂).[1] This electrophilic substitution reaction is typically carried

out using concentrated nitric acid (HNO₃). The causality behind this choice of reagent lies in the

need for a potent nitrating agent to introduce the two nitro groups onto the glycoluril backbone.

The overall reaction can be represented as: C₄H₆N₄O₂ + 2 HNO₃ → C₄H₄N₆O₆ + 2 H₂O[1]

Experimental Protocol: Synthesis of Dinitroglycoluril

Warning: This procedure involves highly corrosive and reactive substances and should only

be performed by trained professionals in a controlled laboratory setting with appropriate

safety measures, including a blast shield and personal protective equipment.

Reaction Setup: In a reaction vessel rated for energetic materials synthesis and equipped

with stirring and temperature control, place glycoluril.

Reagent Addition: Slowly add concentrated nitric acid to the glycoluril under controlled

temperature conditions, typically with cooling to manage the exothermic reaction.

Reaction Monitoring: Maintain the reaction mixture at a specific temperature for a set

duration to ensure complete dinitration.

Isolation and Purification: Quench the reaction by carefully pouring the mixture into ice water,

which will precipitate the DNGU product. The solid product is then filtered, washed with water

to remove residual acid, and dried. Recrystallization from a suitable solvent may be

performed for further purification.
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Caption: Synthetic workflow for Dinitroglycoluril (DNGU).

Thermal Decomposition
The thermal stability of DNGU is a critical parameter for its storage and application. The

activation energy required to initiate its decomposition is 165 kJ/mol.[1] When heated to

approximately 243 °C in an inert atmosphere, the molecule undergoes decomposition where

the two nitrate groups are cleaved, leading to the formation of a double bond between the two

central carbon atoms.[1] This decomposition pathway highlights the energetic potential stored

in the N-NO₂ bonds.

Energetic Properties and Reactivity
Dinitroglycoluril is classified as a high explosive, with its primary hazard being the blast from

an instantaneous explosion.[2][4][5] It may explode if subjected to prolonged heat or fire.[2][4]

[5]

As a strong oxidizing agent, DNGU can react vigorously, and potentially detonate, when mixed

with reducing agents such as hydrides, sulfides, and nitrides.[4] Like other nitroalkanes, it can

form explosive salts upon reaction with inorganic bases.[2][4] The presence of metal oxides

can also increase its thermal sensitivity.[2]

An important characteristic of DNGU is its utility as a precursor for the synthesis of

tetranitroglycoluril (TNGU), an even more powerful explosive.[1] This positions DNGU as a

significant intermediate in the field of high-energy-density materials.
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Safety, Handling, and Regulatory Status
The handling of Dinitroglycoluril requires strict adherence to safety protocols designed for

high explosives. It is designated under UN number 0489 as an explosive with a mass explosion

hazard (Division 1.1D).[2]

Handling and Personal Protective Equipment (PPE)
General Handling: All equipment used when handling DNGU must be grounded to prevent

ignition from static discharge. Do not touch or walk through spilled material.[5] Radio

transmitters should not be operated within 100 meters of electric detonators.[5]

Personal Protective Equipment: Wear positive pressure self-contained breathing apparatus

(SCBA).[5] Standard firefighter's protective clothing offers only limited protection.[6] Eye

protection, such as protective goggles, is mandatory.[7]

Emergency Procedures
Fire: In the event of a fire reaching the cargo, do not attempt to fight it. The area should be

evacuated for at least 1600 meters (1 mile) in all directions, and the material should be

allowed to burn.[4][5]

Spill/Leak: Immediately isolate the spill or leak area for at least 500 meters (1/3 mile) in all

directions.[2][4] For a large spill, consider an initial evacuation of 800 meters (1/2 mile).[2][4]

Cleanup should only be conducted under the supervision of a specialist.[5]

Regulatory Context
Dinitroglycoluril is listed as a controlled substance in various international and national

regulations due to its potential for use in military applications and as an improvised explosive

device (IED) precursor.[8][9][10][11] These include the Wassenaar Arrangement's list of dual-

use goods and technologies and the European Union's Common Military List.[9][10] Its status

as a regulated material underscores the importance of secure storage and controlled access.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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